Cas no 91165-61-6 (1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester)

1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester structure
91165-61-6 structure
Product Name:1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester
CAS No:91165-61-6
MF:C22H18N6O8
MW:494.413724422455
CID:1967989
PubChem ID:533417
Update Time:2025-04-21

1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester
    • 91165-61-6
    • Tetramethyl 1,1'-(1,8-naphthylene)bis(1,2,3-triazole-4,5-dicarboxylate)
    • KSQOVAMNNVXTGP-UHFFFAOYSA-N
    • 1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl)ester
    • Inchi: 1S/C22H18N6O8/c1-33-19(29)15-17(21(31)35-3)27(25-23-15)12-9-5-7-11-8-6-10-13(14(11)12)28-18(22(32)36-4)16(24-26-28)20(30)34-2/h5-10H,1-4H3
    • InChI Key: KSQOVAMNNVXTGP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C(=O)OC)N=NN1C1=CC=CC2=CC=CC(=C12)N1C(C(=O)OC)=C(C(=O)OC)N=N1)=O

Computed Properties

  • Exact Mass: 494.11861155Da
  • Monoisotopic Mass: 494.11861155Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 794
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 167Ų

1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester Related Literature

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